N-(4-methoxybenzo[d]thiazol-2-yl)-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with the benzo[d]thiazol-2-yl and oxadiazol-2-amine groups are often used in the development of new pharmaceuticals . They can exhibit a wide range of biological activities, including antitumor properties .
Molecular Structure Analysis
The molecular structure of similar compounds often includes a central aromatic ring (benzo[d]thiazol) with various functional groups attached . These can influence the compound’s reactivity and biological activity.Physical and Chemical Properties Analysis
The physical and chemical properties of such compounds can vary widely depending on their specific structure and functional groups .Scientific Research Applications
Anticancer Activity
A study on the design, synthesis, and anticancer evaluation of 2-{3-{4-[(5-Aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine derivatives revealed that these compounds showed good to moderate activity against human cancer cell lines such as MCF-7 (breast), A549 (lung), Du-145 (prostate), and MDA MB-231 (breast). The compounds were synthesized and tested using the MTT assay, with etoposide serving as a standard reference, demonstrating their potential as anticancer agents (T. Yakantham, R. Sreenivasulu, & R. Raju, 2019).
Antimicrobial Activity
Research on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives has been conducted. These compounds were synthesized from various ester ethoxycarbonylhydrazones with several primary amines, resulting in derivatives that displayed good or moderate activities against test microorganisms, highlighting their potential in antimicrobial applications (H. Bektaş, N. Karaali, et al., 2007).
Antisalmonella Activity
A study focused on the synthesis of new 2-amino-1,3,4-oxadiazole derivatives evaluated for anti-Salmonella typhi activity. This research identified compounds with significant activity against Salmonella typhi, an important consideration in the development of new treatments for typhoid fever. The structures of these compounds were confirmed using spectral analysis techniques such as IR, 1H NMR, and mass spectrometry (E. Salama, 2020).
Nematocidal Activity
Another study on the design, synthesis, and nematocidal activity of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety investigated their effectiveness against Bursaphelenchus xylophilus. This research revealed that certain compounds exhibited significant nematocidal activity, providing a basis for the development of new nematicides (Dan Liu, Zhengxing Wang, et al., 2022).
Mechanism of Action
Properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S/c1-22-11-6-3-5-10(9-11)15-20-21-16(24-15)19-17-18-14-12(23-2)7-4-8-13(14)25-17/h3-9H,1-2H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUQOELGVRNCMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)NC3=NN=C(O3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.